1-Prop-2-ynyl-4-(thiophen-2-ylmethyl)-1,4-diazepane
CAS No.: 1241160-07-5
Cat. No.: VC7522006
Molecular Formula: C13H18N2S
Molecular Weight: 234.36
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1241160-07-5 |
|---|---|
| Molecular Formula | C13H18N2S |
| Molecular Weight | 234.36 |
| IUPAC Name | 1-prop-2-ynyl-4-(thiophen-2-ylmethyl)-1,4-diazepane |
| Standard InChI | InChI=1S/C13H18N2S/c1-2-6-14-7-4-8-15(10-9-14)12-13-5-3-11-16-13/h1,3,5,11H,4,6-10,12H2 |
| Standard InChI Key | FTEKOWTYCXTVAC-UHFFFAOYSA-N |
| SMILES | C#CCN1CCCN(CC1)CC2=CC=CS2 |
Introduction
1-Prop-2-ynyl-4-(thiophen-2-ylmethyl)-1,4-diazepane is a complex organic compound featuring a diazepane ring structure. This compound is classified as a diazepane derivative, which is a type of saturated heterocyclic compound containing two nitrogen atoms in the ring structure. The presence of a prop-2-ynyl group and a thiophen-2-ylmethyl group as substituents significantly influences its chemical properties and reactivity.
Synthesis and Chemical Reactions
The synthesis of 1-Prop-2-ynyl-4-(thiophen-2-ylmethyl)-1,4-diazepane typically involves multiple steps, including the formation of the diazepane ring and the introduction of the prop-2-ynyl and thiophen-2-ylmethyl groups. This compound can undergo various chemical reactions due to its functional groups, such as nucleophilic addition reactions to the alkyne group or reactions involving the thiophene ring.
| Reaction Type | Description |
|---|---|
| Nucleophilic Addition | Addition to the prop-2-ynyl group |
| Thiophene Ring Reactions | Electrophilic substitution or metal-catalyzed reactions |
Biological Activity and Mechanism of Action
| Biological Activity | Potential Effects |
|---|---|
| Enzyme Modulation | Inhibition or activation of enzymes |
| Receptor Interaction | Agonist or antagonist effects |
Research Findings and Future Directions
Research on 1-Prop-2-ynyl-4-(thiophen-2-ylmethyl)-1,4-diazepane is ongoing, focusing on understanding its chemical properties and biological activities. Future studies should explore its potential applications in medicinal chemistry, particularly in drug discovery and development.
| Research Area | Potential Applications |
|---|---|
| Medicinal Chemistry | Drug discovery and development |
| Biological Studies | Understanding pharmacological properties |
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